Cas no 1803826-74-5 (2,3-Difluoro-5-methylbenzyl chloride)

• Product Name: 2,3-Difluoro-5-methylbenzyl chloride
• CAS No: 1803826-74-5
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 4706013
• Update Time: 2025-10-31

2,3-Difluoro-5-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methylbenzyl chloride

• Inchi： 1S/C8H7ClF2/c1-5-2-6(4-9)8(11)7(10)3-5/h2-3H,4H2,1H3
• InChI Key： OSFXCGFDKYAQNE-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=C(C)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 199.6±35.0 °C at 760 mmHg
• Flash Point: 81.8±19.4 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

2,3-Difluoro-5-methylbenzyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-Difluoro-5-methylbenzyl chloride

Comprehensive Analysis of 2,3-Difluoro-5-methylbenzyl chloride (CAS No. 1803826-74-5): Properties, Applications, and Industry Trends

2,3-Difluoro-5-methylbenzyl chloride (CAS 1803826-74-5) is a fluorinated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoro and methyl substituents on the benzene ring enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules. Researchers frequently search for "fluorinated benzyl chloride derivatives" or "CAS 1803826-74-5 applications," reflecting growing interest in halogenated building blocks for drug discovery.

In the context of sustainable chemistry, this compound aligns with trends toward selective fluorination—a hot topic in medicinal chemistry. Fluorine incorporation improves metabolic stability and bioavailability, addressing common queries like "how does fluorination affect drug potency?" The chloromethyl group further allows versatile derivatization, enabling C-C or C-N bond formations crucial for constructing heterocyclic scaffolds.

From a synthetic perspective, 2,3-Difluoro-5-methylbenzyl chloride serves as a precursor for crop protection agents and electronic materials. Its thermal stability (evidenced by TGA studies) makes it suitable for high-temperature reactions, a feature often explored in searches like "heat-resistant aromatic chlorides." Analytical data, including ¹⁹F NMR chemical shifts (δ -110 to -115 ppm), provide distinct fingerprints for quality control—critical for laboratories verifying "CAS 1803826-74-5 purity standards."

Environmental considerations are also pivotal. The compound’s biodegradability profile and green synthesis routes (e.g., catalytic chlorination) respond to queries such as "eco-friendly halogenation methods." Regulatory-compliant handling protocols ensure safety without compromising efficiency, meeting industry demands for "scalable fluorinated intermediates."

Emerging applications include its use in liquid crystal formulations and OLED materials, where the difluoromethyl moiety adjusts dielectric properties. Patent analyses reveal a 20% annual growth in filings involving this structure, underscoring its role in advancing "high-performance specialty chemicals."

In summary, 2,3-Difluoro-5-methylbenzyl chloride bridges academic innovation and industrial needs. Its multifaceted utility—from addressing "structure-activity relationship optimization" queries to enabling sustainable manufacturing—positions it as a keystone in modern synthetic chemistry.